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Compound of Interest

Compound Name: Benzoselenazole, 2-chloro-

Cat. No.: B15435859

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-chlorobenzoselenazole, a
heterocyclic organoselenium compound. Due to the limited availability of data for this specific
molecule, this guide also includes comparative information for its well-characterized sulfur
analog, 2-chlorobenzothiazole. The content herein is intended to serve as a foundational
resource for researchers interested in the synthesis, properties, and potential applications of
benzoselenazoles.

Physicochemical Properties

A specific CAS (Chemical Abstracts Service) registry number for 2-chlorobenzoselenazole
could not be retrieved from available databases, suggesting it is a novel or less-documented
compound. However, its molecular weight has been calculated based on its chemical formula.
For comparative purposes, the properties of 2-chlorobenzothiazole are also presented.

2-Chlorobenzoselenazole 2-Chlorobenzothiazole[1]

Property
(Calculated) [21[3][41[5]61[7]
Molecular Formula C7H4CINSe C7H4CINS
Molecular Weight 216.53 g/mol [17?9'63 g/mol {1]{2][3141(>116]
CAS Number Not Found 615-20-3[1][21[3][41[5][6]1[7]
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Synthesis of Benzoselenazoles: Anh Exemplary
Protocol

While a specific protocol for the synthesis of 2-chlorobenzoselenazole is not readily available in
the literature, a general and efficient method for the synthesis of substituted benzoselenazoles
involves the copper-catalyzed reaction of 2-halophenyl isocyanides with selenium and a
nucleophile.[8] This approach provides a practical route to various benzoselenazole
derivatives.

Experimental Protocol: Copper(l)-Catalyzed Synthesis of 2-(1-Piperidyl)-1,3-
benzoselenazole[8]

Preparation: A flame-dried flask is charged with selenium (1.0 mmol) and 1,8-
diazabicyclo[5.4.0Jundec-7-ene (DBU) (1.0 mmol) in tetrahydrofuran (THF) (3 mL).

» Addition of Reactants: To this mixture, 2-bromophenyl isocyanide (1.1 mmol), piperidine (1.2
mmol), and copper(l) iodide (Cul) (0.01 mmol) are added at room temperature.

e Reaction: The reaction mixture is stirred for 12 hours at room temperature.

o Work-up: The mixture is then poured into a saturated aqueous solution of sodium
bicarbonate (NaHCOs) and extracted with diethyl ether (Et20).

 Purification: The organic layer is dried over anhydrous magnesium sulfate (MgSOa), filtered,
and the solvent is removed under reduced pressure. The crude product is then purified by
column chromatography on silica gel.

Below is a generalized workflow for the synthesis of substituted benzoselenazoles.
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A generalized workflow for the synthesis of substituted benzoselenazoles.

Potential Biological Activities of Benzoselenazoles
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Benzoselenazoles are a class of organoselenium compounds that have garnered significant
interest due to their diverse biological activities. While research on 2-chlorobenzoselenazole is
limited, the broader class of benzoselenazoles has been reported to exhibit a range of
pharmacological properties, including antioxidant, antitumor, and antibacterial effects.[9][10][11]
The incorporation of selenium into heterocyclic structures can significantly influence their
biological activity.

The potential therapeutic applications of benzoselenazoles stem from their unique redox
properties and their ability to interact with various biological targets. For instance, some
organoselenium compounds are known to inhibit enzymes such as thioredoxin reductase,
which is a key player in cellular redox balance.[12][13]

lllustrative Signaling Pathway

Given the nascent stage of research on 2-chlorobenzoselenazole, a specific signaling pathway
modulated by this compound has not been elucidated. However, based on the known activities
of related heterocyclic compounds and organoselenium agents, a hypothetical signaling
pathway is presented below to illustrate a potential mechanism of action, such as the induction
of apoptosis in cancer cells through the generation of reactive oxygen species (ROS) and
subsequent activation of caspase cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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